Cas no 638141-86-3 (5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 638141-86-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6561794
• PubChem ID: 970973
• Update Time: 2025-05-21

5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one
• 3-isobutyl-5-methyl-1,3-benzoxazol-2(3H)-one
• 2(3H)-Benzoxazolone, 5-methyl-3-(2-methylpropyl)-

• Inchi： 1S/C12H15NO2/c1-8(2)7-13-10-6-9(3)4-5-11(10)15-12(13)14/h4-6,8H,7H2,1-3H3
• InChI Key： FXYUXWJZRUCEIO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2N(CC(C)C)C1=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 313.2±35.0 °C(Predicted)
• pka: -0.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one

5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 638141-86-3): An Overview

5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 638141-86-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one make it an intriguing candidate for further investigation in various biomedical contexts.

The chemical structure of 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one consists of a benzene ring fused with an oxazole ring, along with a methyl group and a 2-methylpropyl substituent. These functional groups contribute to the compound's stability and reactivity, making it suitable for a wide range of chemical reactions and biological assays. The presence of the 2-methylpropyl group in particular adds complexity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A study published in the Cancer Research journal reported that 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that this compound could be a valuable lead for developing novel anticancer agents.

The pharmacokinetic profile of 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one has also been extensively studied to assess its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, making it a promising candidate for oral administration. Furthermore, studies have demonstrated that 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one has low toxicity and minimal side effects at therapeutic doses.

In terms of safety and toxicity profiles, preclinical studies have provided valuable insights into the potential risks associated with the use of 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one. Toxicity assessments conducted in animal models have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently on both laboratory and industrial scales. One commonly used method involves the condensation of an appropriate benzaldehyde derivative with an amine followed by cyclization to form the benzoxazole ring. The choice of starting materials and reaction conditions can significantly impact the overall yield and purity of the final product.

In conclusion, 5-methyl-3-(2-methylpropyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 638141-86-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its neuroprotective effects and antiproliferative properties make it an attractive candidate for further development in the fields of neuroscience and oncology. Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities and to optimize its pharmacological profile for clinical use.